Cas no 2382488-89-1 ((3R,4R)-4-methyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-methyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2382488-89-1
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5640620
• PubChem ID: 165938102
• Update Time: 2023-09-10

(3R,4R)-4-methyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274438
• 2382488-89-1
• (3R,4R)-4-methyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H10F3NO3/c1-4-2-12(3-5(4)6(13)14)7(15)8(9,10)11/h4-5H,2-3H2,1H3,(H,13,14)/t4-,5-/m0/s1
• InChI Key： DYEUPEKSEDGHGX-WHFBIAKZSA-N
• SMILES： FC(C(N1C[C@H](C(=O)O)[C@@H](C)C1)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų